Cas no 121177-67-1 (5-Iodo-2,4-dimethoxybenzaldehyde)

• Product Name: 5-Iodo-2,4-dimethoxybenzaldehyde
• CAS No: 121177-67-1
• MF: C₉H₉IO₃
• MW: 292.070435285568
• MDL: MFCD09701205
• CID: 2135946
• PubChem ID: 329766636
• Update Time: 2025-07-01

5-Iodo-2,4-dimethoxybenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-Iodo-2,4-dimethoxybenzaldehyde
• 5-IODO-2,4-DIMETHOXY-BENZALDEHYDE
• 5-Iodo-2,4-dimethoxybenzaldehyde 97%
• SCHEMBL2816217
• 121177-67-1
• DTXSID40557927
• 5-Iodo-2,4-dimethoxybenzaldehyde, 97%
• SB31780
• DB-061882
• CS-0442152
• 5-iodo-2,4-dimethoxy- benzaldehyde
• RKDRKAVGBBJYJG-UHFFFAOYSA-N
• DTXCID10508709

• MDL： MFCD09701205
• Inchi： 1S/C9H9IO3/c1-12-8-4-9(13-2)7(10)3-6(8)5-11/h3-5H,1-2H3
• InChI Key： RKDRKAVGBBJYJG-UHFFFAOYSA-N
• SMILES： IC1=CC(C=O)=C(C=C1OC)OC

Computed Properties

• Exact Mass: 291.95964g/mol
• Monoisotopic Mass: 291.95964g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• Melting Point: 172-176 °C

5-Iodo-2,4-dimethoxybenzaldehyde Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H301-H315-H317-H319-H335
• Warning Statement： P261-P280-P301+P310-P305+P351+P338
• Hazardous Material transportation number：UN 2811 6.1 / PGIII
• WGK Germany：3
• Hazard Category Code： 22-36/37/38-43-52
• Safety Instruction： 26-36/37
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on 5-Iodo-2,4-dimethoxybenzaldehyde

Introduction to 5-Iodo-2,4-dimethoxybenzaldehyde (CAS No. 121177-67-1)

5-Iodo-2,4-dimethoxybenzaldehyde, with the chemical formula C₉H₇IO₃, is a versatile intermediate in organic synthesis and pharmaceutical research. This compound belongs to the class of aryl aldehydes and features both iodine and methoxy substituents, making it a valuable building block for further functionalization. Its unique structural properties have garnered significant attention in recent years, particularly in the development of novel bioactive molecules.

The CAS No. 121177-67-1 identifier ensures precise identification and traceability in scientific literature and industrial applications. As a halogenated aromatic aldehyde, 5-Iodo-2,4-dimethoxybenzaldehyde serves as a critical precursor in synthesizing complex molecules, including pharmacophores for drug discovery. Its reactivity towards nucleophilic substitution reactions allows for the introduction of diverse functional groups, enabling the creation of structurally diverse libraries for high-throughput screening.

Recent advancements in medicinal chemistry have highlighted the utility of 5-Iodo-2,4-dimethoxybenzaldehyde in designing small-molecule inhibitors targeting various biological pathways. For instance, studies have demonstrated its role in developing kinase inhibitors, which are crucial for treating cancers and inflammatory diseases. The presence of both iodine and methoxy groups enhances its compatibility with cross-coupling reactions such as Suzuki-Miyaura and Stille couplings, facilitating the construction of biaryl structures prevalent in many therapeutic agents.

In addition to its pharmaceutical applications, 5-Iodo-2,4-dimethoxybenzaldehyde has been explored in materials science and agrochemical research. Its ability to undergo selective functionalization makes it a valuable scaffold for designing advanced materials with tailored properties. Researchers have also investigated its potential in synthesizing fluorescent probes and sensors due to its photophysical characteristics.

The synthesis of 5-Iodo-2,4-dimethoxybenzaldehyde typically involves the iodination of 2,4-dimethoxybenzaldehyde using appropriate iodinating agents under controlled conditions. This process requires careful optimization to minimize side reactions and ensure high yield. Recent methodologies have focused on greener synthetic routes, employing catalytic systems that reduce waste and energy consumption without compromising efficiency.

One notable application of 5-Iodo-2,4-dimethoxybenzaldehyde is in the development of antiviral agents. Researchers have leveraged its structural motif to design compounds that disrupt viral replication mechanisms. The iodine atom provides a handle for further derivatization, allowing chemists to fine-tune interactions with biological targets. Preliminary studies suggest that derivatives of this compound exhibit promising antiviral activity against certain RNA viruses.

The growing interest in 5-Iodo-2,4-dimethoxybenzaldehyde underscores its importance as a chemical intermediate. As synthetic methodologies continue to evolve, new applications for this compound are likely to emerge. Collaborative efforts between academia and industry are essential to fully exploit its potential in drug discovery and material science.

In conclusion, 5-Iodo-2,4-dimethoxybenzaldehyde (CAS No. 121177-67-1) is a multifaceted compound with significant implications across multiple scientific disciplines. Its unique structural features and reactivity make it an indispensable tool for researchers seeking to develop innovative solutions in pharmaceuticals, materials science, and beyond.